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Compound of Interest

Compound Name: Fluopipamine

Cat. No.: B5048541 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following information is intended for research purposes only. All animal

experiments should be conducted in accordance with institutional and national guidelines for

the ethical use of animals and with approval from the relevant Institutional Animal Care and

Use Committee (IACUC).

Introduction
Fluvoxamine is a selective serotonin reuptake inhibitor (SSRI) that is widely used in clinical

practice for the treatment of obsessive-compulsive disorder (OCD) and depression.[1][2] In

preclinical research, fluvoxamine is a valuable tool for investigating the role of the serotonergic

system in various physiological and pathological processes, including anxiety, depression, and

compulsive behaviors.[3][4] Its primary mechanism of action is the potent and selective

inhibition of the serotonin transporter (SERT), which leads to an increase in the extracellular

concentration of serotonin in the synaptic cleft.[5][6] Fluvoxamine also exhibits a high affinity for

the sigma-1 receptor, which may contribute to its therapeutic effects.[7] This document provides

detailed application notes and protocols for the dosage and administration of fluvoxamine in

mice for research applications.

Data Presentation: Fluvoxamine Dosage in Mice
The following table summarizes the quantitative data on fluvoxamine dosage and

administration in mice from various studies.
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Mouse
Strain

Dosage
Range

Administrat
ion Route

Frequency
Observed
Effects

Reference

BIG1
20 and 40

mg/kg
Not specified 15-17 days

Dose-

dependent

attenuation of

compulsive-

like nesting

behavior.

[4]

BIG1 and

BIG2
Not specified Not specified Not specified

Dose-

dependently

decreased

marble-

burying

behavior.

[4]

ddY (male)
Not specified

(chronic)
Not specified Chronic

Suppressed

the

enhancement

of DOI-

induced

head-twitch

response in

olfactory

bulbectomize

d mice.

Not specified
1, 3.7, or 7.3

mg/kg

Intravenous

infusion
Single dose

Used to

develop a

population

pharmacokin

etic model.

[8]

C57BL/6J 3-30 mg/kg Not specified Not specified

No effect on

food intake

when

administered

alone.

[9]
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Experimental Protocols
Preparation of Fluvoxamine Solution
Fluvoxamine maleate is typically dissolved in a vehicle suitable for the chosen route of

administration. For parenteral routes, sterile saline (0.9% NaCl) is a common vehicle. For oral

administration, distilled water or a suspension in a vehicle like 0.5% carboxymethyl cellulose

(CMC) can be used.

Materials:

Fluvoxamine maleate powder

Sterile 0.9% saline or distilled water

Vortex mixer

Sterile filters (if required for the administration route)

Sterile vials

Protocol:

Calculate the required amount of fluvoxamine maleate based on the desired dose (mg/kg)

and the weight of the mice.

Weigh the calculated amount of fluvoxamine maleate powder.

Add the appropriate volume of the chosen vehicle to achieve the desired final concentration.

Vortex the solution until the fluvoxamine maleate is completely dissolved.

If necessary for the administration route (e.g., intravenous), filter the solution through a

sterile filter into a sterile vial.

Store the prepared solution according to the manufacturer's recommendations, typically

protected from light.
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Routes of Administration
The choice of administration route depends on the experimental design, desired

pharmacokinetic profile, and the specific research question.

Oral gavage ensures the precise administration of a known dose directly into the stomach.[10]

Materials:

Mouse gavage needle (18-20 gauge, 1.5 inches with a rounded tip for adult mice)[11]

Syringe

Prepared fluvoxamine solution

Protocol:

Weigh the mouse to determine the correct dosing volume. The maximum recommended

volume for oral gavage in mice is 10 ml/kg.[12]

Measure the length of the gavage needle from the tip of the mouse's nose to the last rib to

determine the appropriate insertion depth. Mark this depth on the needle.[10][11]

Gently restrain the mouse by the scruff of the neck, ensuring the head and body are in a

straight line.[10]

Insert the gavage needle into the diastema (the gap between the incisors and molars) and

advance it gently along the upper palate towards the esophagus.[11]

The mouse should swallow as the needle enters the esophagus. The needle should pass

smoothly without resistance. If resistance is met, withdraw and reinsert.[13]

Once the needle is inserted to the predetermined depth, slowly administer the fluvoxamine

solution.[13]

Gently remove the needle along the same path of insertion.[11]
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Monitor the mouse for any signs of distress or adverse reactions for a few minutes after the

procedure.[11]

IP injection allows for rapid absorption of the substance into the peritoneal cavity.

Materials:

25-30 gauge needle[14]

1 ml syringe[14]

Prepared fluvoxamine solution

70% ethanol or other suitable disinfectant

Protocol:

Weigh the mouse to calculate the appropriate injection volume.

Restrain the mouse by scruffing the neck and turning it to expose the abdomen.[14]

Locate the injection site in the lower right quadrant of the abdomen to avoid the cecum and

bladder.[15]

Disinfect the injection site with 70% ethanol.[16]

Insert the needle at a 30-45 degree angle with the bevel facing up.[14][16]

Aspirate gently to ensure that no blood or urine is drawn into the syringe, which would

indicate improper needle placement.[16]

If the aspiration is clear, inject the fluvoxamine solution.

Withdraw the needle and return the mouse to its cage.

Observe the animal for any signs of discomfort or adverse effects.[17]
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Caption: Mechanism of action of fluvoxamine as a selective serotonin reuptake inhibitor (SSRI).

Experimental Workflow for Behavioral Studies
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Caption: General experimental workflow for studying the effects of fluvoxamine on mouse

behavior.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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